Cas no 879-12-9 (1,2,3-Trimethylnaphthalene)

• Product Name: 1,2,3-Trimethylnaphthalene
• CAS No: 879-12-9
• MF: C₁₃H₁₄
• MW: 170.250263690948
• CID: 727038
• PubChem ID: 70145
• Update Time: 2024-03-01

1,2,3-Trimethylnaphthalene Chemical and Physical Properties

Names and Identifiers

• Naphthalene,1,2,3-trimethyl-
• 1,2,3-TRIMETHYLNAPHTHALENE
• 1,2,3-trimethylnaphtalene
• 1,2,3-Trimethylnaphthalene500µg
• 1,2,3-Trimethylnaphthalin
• Naphthalene,1,2,3-trimethyl
• Naphthalene,2,3,4-trimethyl
• TRIMETHYL NAPHTHALENE
• Naphthalene, 1,2,3-trimethyl-
• Naphthalene, 2,3,4-trimethyl
• 1,2,3-trimethyl-naphthalene
• 1,2,3-Trimethyl naphthalene
• 1,2,3-Trimethylnaphthalene

• Inchi： 1S/C13H14/c1-9-8-12-6-4-5-7-13(12)11(3)10(9)2/h4-8H,1-3H3
• InChI Key： RQHPYGROUIBUSW-UHFFFAOYSA-N
• SMILES： C1(C)=C2C(C=CC=C2)=CC(C)=C1C

Computed Properties

• Exact Mass: 170.11000
• Monoisotopic Mass: 170.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Density: 1.0006 (estimate)
• Melting Point: 28°C
• Boiling Point: 269.91°C (estimate)
• Refractive Index: 1.6070 (estimate)
• PSA: 0.00000
• LogP: 3.76500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes